Cas no 42436-56-6 (3-{[(2-Aminoethoxy)(hydroxy)phosphoryl]oxy}-2-(dodecanoyloxy)propyl dodecanoate)

• Product Name: 3-{[(2-Aminoethoxy)(hydroxy)phosphoryl]oxy}-2-(dodecanoyloxy)propyl dodecanoate
• CAS No: 42436-56-6
• MF: C₂₉H₅₈NO₈P
• MW: 579.746490955353
• CID: 874706
• PubChem ID: 108390
• Update Time: 2024-10-29

3-{[(2-Aminoethoxy)(hydroxy)phosphoryl]oxy}-2-(dodecanoyloxy)propyl dodecanoate Chemical and Physical Properties

Names and Identifiers

• 1,2-dilauroyl -sn-glycero-3-phosphoethanolamine
• 3-{[(2-aminoethoxy)(hydroxy)phosphoryl]oxy}-2-(dodecanoyloxy)propyl dodecanoate
• DLPE;L-beta,gamma-Dilauroyl-alpha-cephalin
• 1,2-dilauroylphosphatidylethanolamine
• 1,2-Dilauroyl-sn-Glycero-3-PhosphatidylethanolaMine
• 3-(((2-Aminoethoxy)(hydroxy)phosphoryl)oxy)propane-1,2-diyl didodecanoate
• [3-[2-aminoethoxy(hydroxy)phosphoryl]oxy-2-dodecanoyloxypropyl] dodecanoate
• PE(24:0)
• DTXSID80975166
• Dodecanoic acid, 1-[[[(2-aminoethoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediyl ester, (R)- beta,gamma-Dilauroyl-L-alpha-phosphatidylethanolamine
• SCHEMBL1697146
• CHEBI:183653
• ZLGYVWRJIZPQMM-UHFFFAOYSA-N
• D-4270
• DLPE
• PE(12:0_12:0)
• 42436-56-6
• PD047446
• PE 12:0_12:0
• 3-{[(2-Aminoethoxy)(hydroxy)phosphoryl]oxy}-2-(dodecanoyloxy)propyl dodecanoate

• Inchi： 1S/C29H58NO8P/c1-3-5-7-9-11-13-15-17-19-21-28(31)35-25-27(26-37-39(33,34)36-24-23-30)38-29(32)22-20-18-16-14-12-10-8-6-4-2/h27H,3-26,30H2,1-2H3,(H,33,34)
• InChI Key： ZLGYVWRJIZPQMM-UHFFFAOYSA-N
• SMILES： P(=O)(O)(OCCN)OCC(COC(CCCCCCCCCCC)=O)OC(CCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 579.39000481g/mol
• Monoisotopic Mass: 579.39000481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 39
• Rotatable Bond Count: 31
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 134
• XLogP3: 5.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Phosphatidylethanolamines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphoethanolamines Phosphatidylethanolamines